Cas no 2680548-75-6 (2-(3-bromo-4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-(3-bromo-4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2680548-75-6
• MF: C₁₂H₁₁BrClNO₄
• MW: 348.577041864395
• CID: 5620297
• PubChem ID: 165929848
• Update Time: 2025-06-08

2-(3-bromo-4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680548-75-6
• 2-(3-bromo-4-chlorophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• EN300-28298301
• 2-(3-bromo-4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C12H11BrClNO4/c1-2-5-19-12(18)15-10(11(16)17)7-3-4-9(14)8(13)6-7/h2-4,6,10H,1,5H2,(H,15,18)(H,16,17)
• InChI Key： USCPGBPREHLDEQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(=O)O)NC(=O)OCC=C)Cl

Computed Properties

• Exact Mass: 346.95600g/mol
• Monoisotopic Mass: 346.95600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-bromo-4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

Introduction to 2-(3-bromo-4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic Acid (CAS No. 2680548-75-6)

2-(3-bromo-4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680548-75-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a bromo-chloro-substituted phenyl ring and an amino acid derivative moiety, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development.

The compound's structural design incorporates several key functional groups, including a bromo and chloro substituents on the aromatic ring, which are known to enhance binding affinity and selectivity in biological targets. Additionally, the presence of a prop-2-en-1-yloxy carbonylamino group suggests potential utility in the synthesis of peptide mimetics or protease inhibitors, areas where such modifications have been extensively studied for their ability to modulate biological pathways.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that target post-translational modifications (PTMs) of proteins. The structural features of 2-(3-bromo-4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid make it an intriguing candidate for investigating its interactions with enzymes and proteins involved in critical signaling pathways. For instance, its ability to mimic amino acid residues could provide insights into how PTMs regulate cellular processes, offering a new perspective for therapeutic intervention.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The bromo and chloro substituents on the phenyl ring are known to engage in halogen bonding, a non-covalent interaction that can significantly influence binding affinity. This feature has been exploited in the design of various drug candidates, including kinase inhibitors and G-protein coupled receptor (GPCR) modulators. Furthermore, the prop-2-en-1-yloxy carbonylamino group can serve as a linker or anchor in protein-protein interaction studies, allowing researchers to probe the structural dynamics of complex biological systems.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for novel drug candidates. The structural motifs present in 2-(3-bromo-4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid align well with current trends in drug design, particularly those targeting protein kinases and metabolic enzymes. For example, studies have shown that halogenated aromatic compounds exhibit high binding affinities to ATP-binding sites in kinases, making them effective scaffolds for inhibitor development.

The compound's potential application extends beyond enzyme inhibition. Its structural framework also suggests utility in developing probes for imaging and diagnostics. The bromo-chloro-substituted phenyl ring can be labeled with fluorophores or other reporter groups, enabling researchers to visualize biological processes at the molecular level. Such applications are particularly relevant in oncology research, where understanding tumor microenvironment dynamics is crucial for developing effective therapeutic strategies.

In conclusion, 2-(3-bromo-4-chlorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680548-75-6) represents a versatile molecular scaffold with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into enzyme inhibition, protein-protein interactions, and diagnostic applications. As computational methods continue to refine our understanding of molecular recognition, compounds like this one will play an increasingly important role in advancing drug discovery efforts worldwide.